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Introduction
Dihydroxyacetone (DHA) is the primary active ingredient in sunless tanning products, imparting

a tanned appearance to the skin through the Maillard reaction with amino acids in the stratum

corneum.[1] The efficacy of a self-tanning formulation is determined by the uniformity and

intensity of the color produced, as well as the stability of the product over time. Arlasolve™ DMI

(INCI: Dimethyl Isosorbide) is a high-purity, polar aprotic solvent that functions as a penetration

enhancer, significantly improving the performance of DHA-based self-tanning formulations.[2]

[3]

This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals on the use of Arlasolve™ DMI in self-tanning formulations

containing DHA.

Key Benefits of Arlasolve™ DMI in Self-Tanning Formulations:

Enhanced Penetration of DHA: Arlasolve™ DMI facilitates the delivery of DHA into the upper

layers of the epidermis, leading to a more efficient tanning reaction.[2][4]

Increased Color Intensity and Longevity: By improving DHA penetration, Arlasolve™ DMI

results in a deeper, more intense, and longer-lasting tan.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1218769?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC10083914/
https://incidecoder.com/ingredients/dimethyl-isosorbide
https://lotioncrafter.com/products/dimethyl-isosorbide-dmi
https://incidecoder.com/ingredients/dimethyl-isosorbide
https://www.cheapglycerin.com/dmi-dimethyl-isosorbide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Improved Formulation Stability: Arlasolve™ DMI can help to stabilize DHA in formulations,

which is inherently unstable and can degrade over time, causing a drop in pH and a loss of

efficacy.

Enhanced Aesthetics: It provides a non-greasy, dry skin feel and can improve the

spreadability of formulations, leading to more uniform skin coverage and reduced streaking.

Mechanism of Action
The primary mechanism of Arlasolve™ DMI is to act as a solvent and carrier, enhancing the

penetration of active ingredients like DHA through the stratum corneum.[2] It is thought to

temporarily alter the polarity of the skin's surface layers, thereby improving the partitioning of

hydrophilic actives like DHA into the skin. This leads to a higher concentration of DHA available

for the Maillard reaction, resulting in a more pronounced and even tan.
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Mechanism of Arlasolve™ DMI in enhancing DHA-induced skin tanning.

Formulation Guidelines
Arlasolve™ DMI is a versatile ingredient that can be incorporated into various self-tanning

product forms, including lotions, creams, sprays, and mousses. It is soluble in water and a

variety of organic solvents, making it easy to formulate with.[4]
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Typical Use Levels:

2% - 7%: For noticeable enhancement of color development and formulation stability.

Up to 15%: In specialized formulations for rapid and intense color.

Example Formulations:

The following are example formulations for a self-tanning lotion with and without Arlasolve™

DMI.
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Ingredient (INCI
Name)

Function
Formulation A
(Control) % w/w

Formulation B
(with Arlasolve™
DMI) % w/w

Phase A

Deionized Water Vehicle q.s. to 100 q.s. to 100

Glycerin Humectant 3.00 3.00

Xanthan Gum Thickener 0.50 0.50

Phase B

Cetearyl Alcohol (and)

Ceteareth-20
Emulsifier 4.00 4.00

Glyceryl Stearate Emulsifier 2.00 2.00

Caprylic/Capric

Triglyceride
Emollient 5.00 5.00

Phase C

Dihydroxyacetone

(DHA)
Active 5.00 5.00

Arlasolve™ DMI Penetration Enhancer - 5.00

Phenoxyethanol (and)

Ethylhexylglycerin
Preservative 1.00 1.00

Citric Acid pH Adjuster to pH 4.0-4.5 to pH 4.0-4.5

Quantitative Data
The inclusion of Arlasolve™ DMI in a self-tanning formulation is expected to improve color

development and maintain formulation stability. The following tables present illustrative data

based on typical performance enhancements.

Table 1: Colorimetric Evaluation (CIELAB Lab*)
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Formulation Time Point
ΔL*
(Change in
Lightness)

Δa*
(Change in
Redness)

Δb*
(Change in
Yellowness)

ΔE* (Total
Color
Change)

Formulation A

(Control)
24 hours -10.5 +2.1 +8.5 13.6

48 hours -12.2 +2.5 +9.8 15.8

Formulation

B (5%

Arlasolve™

DMI)

24 hours -13.8 +2.8 +11.2 17.9

48 hours -15.9 +3.2 +12.9 20.7

Note: Data is illustrative. A more negative ΔL* indicates darker skin. A higher ΔE* indicates a

greater overall color change.

Table 2: Formulation Stability

Formulation Parameter Initial 1 Month (40°C)
3 Months
(40°C)

Formulation A

(Control)
pH 4.2 3.8 3.5

Viscosity (cps) 12,000 11,500 10,800

Formulation B

(5% Arlasolve™

DMI)

pH 4.2 4.1 4.0

Viscosity (cps) 12,100 12,000 11,800

Note: Data is illustrative. A more stable formulation will show less change in pH and viscosity

over time at elevated temperatures.
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Formulation Preparation
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Experimental workflow for self-tanning lotion preparation.

Methodology:

Phase A: In a suitable vessel, combine deionized water and glycerin. Disperse the xanthan

gum and heat to 75°C while mixing.
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Phase B: In a separate vessel, combine the cetearyl alcohol (and) ceteareth-20, glyceryl

stearate, and caprylic/capric triglyceride. Heat to 75°C while mixing.

Emulsification: Add Phase B to Phase A with homogenization.

Cooling: Begin cooling the emulsion to below 40°C with gentle mixing.

Phase C Addition: In a separate vessel, pre-disperse the DHA in Arlasolve™ DMI (for

Formulation B). Add the DHA (or DHA/Arlasolve™ DMI mixture), preservative, and citric acid

to the emulsion.

Final Mixing: Mix until the formulation is uniform. Adjust the final pH to 4.0-4.5 with citric acid

if necessary.

Colorimetric Evaluation of Tanning Efficacy
Objective: To quantify the change in skin color after application of the self-tanning formulations.

Apparatus: Chromameter (e.g., Konica Minolta CR-400)

Methodology:

Select a test area on the inner forearm of human volunteers.

Measure the baseline skin color of three spots within the test area using the chromameter

and record the L, a, and b* values.

Apply a standardized amount of the test formulation (e.g., 2 mg/cm²) to the test area and

spread evenly.

At specified time points (e.g., 24 and 48 hours), gently cleanse the area and repeat the

colorimetric measurements on the same three spots.

Calculate the change in color parameters (ΔL, Δa, Δb) and the total color difference (ΔE)

using the following formula: ΔE* = √[(ΔL)\² + (Δa)\² + (Δb*)\²]

Formulation Stability Testing
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Objective: To assess the physical stability of the self-tanning formulations under accelerated

conditions.

Methodology:

Package the formulations in their intended containers.

Store the samples at various temperature conditions:

Room Temperature (25°C)

Elevated Temperature (40°C and 50°C)

Freeze-Thaw Cycles (-10°C for 24 hours, then 25°C for 24 hours, for 3 cycles)

At specified time points (e.g., initial, 1 month, 3 months), evaluate the samples for:

Appearance: Color, odor, and signs of separation.

pH: Using a calibrated pH meter.

Viscosity: Using a rotational viscometer (e.g., Brookfield DV-E) with a suitable spindle and

speed.

In-Vitro Skin Penetration Study
Objective: To evaluate the effect of Arlasolve™ DMI on the penetration of DHA through the

skin.

Apparatus: Franz Diffusion Cells

Methodology:

Use excised human or porcine skin as the membrane. Mount the skin on the Franz diffusion

cells with the stratum corneum facing the donor compartment.

Fill the receptor compartment with a suitable receptor fluid (e.g., phosphate-buffered saline,

pH 7.4) and maintain the temperature at 32°C.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apply a finite dose of the self-tanning formulation to the surface of the skin in the donor

compartment.

At predetermined time intervals, collect samples from the receptor fluid and replace with

fresh, pre-warmed receptor fluid.

Analyze the concentration of DHA in the collected samples using a validated analytical

method (e.g., HPLC).

At the end of the study, dismount the skin, and extract the DHA remaining in the skin to

perform a mass balance.
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Logical relationship of key formulation components and performance attributes.

Conclusion
Arlasolve™ DMI is a highly effective multifunctional ingredient for use in self-tanning

formulations containing DHA. Its ability to enhance the penetration of DHA leads to a more

intense, uniform, and longer-lasting tan. Furthermore, it can contribute to the overall stability

and aesthetic appeal of the final product. The protocols outlined in this document provide a

framework for formulators to evaluate and optimize the use of Arlasolve™ DMI in their self-

tanning product development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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